Sodium peroxide

Specification

• Description: Sodium peroxide (Sodium superoxide) has been synthesized by the matrix reaction of sodium atoms and oxygen molecules at high dilution in argon. Its IR spectral studies have been reported. It is a strong oxidizing agent.; Sodium peroxide is a strong oxidizing and bleaching agent mainly used in bleaching papers and textiles. It is an effective oxidizing flux for the decomposition of minerals and ores.; Sodium peroxide (Sodium superoxide) has been synthesized by the matrix reaction of sodium atoms and oxygen molecules at high dilution in argon. Its IR spectral studies have been reported.; Sodium peroxide (Sodium superoxide) has been synthesized by reacting sodium atoms and oxygen molecules at high dilution in argon. Its IR spectral studies have been reported. It is a strong oxidizing agent.; Sodium peroxide appears as a yellow-white to yellow granular solid. Mixtures with combustible material are readily ignited by friction, heat, or contact with moisture. May vigorously decompose under prolonged exposure to heat, causing the rupture of the containers.
• CAS No.: 1313-60-6
• Molecular Formula: Na2O2
• Molecular Weight: 77.978 g/mol
• IUPAC Name: disodium;peroxide
• Standard InChI: InChI=1S/2Na.O2/c;;1-2/q2*+1;-2
• Standard InChI Key: PFUVRDFDKPNGAV-UHFFFAOYSA-N
• Isomeric SMILES: [O-][O-].[Na+].[Na+]
• SMILES: [O-][O-].[Na+].[Na+]
• Canonical SMILES: [O-][O-].[Na+].[Na+]
• Boiling Point: 657 °C, decomp
• Colorform: Yellowish-white, granular powder; WHITE POWDER TURNING YELLOW ON EXPOSURE TO ATMOSPHERE; Yellowish-white powder turns yellow when heated; Pale yellow solid
• Melting Point: 460 °C, decomp